![molecular formula C15H14N4OS B6580130 1-methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-3-carboxamide CAS No. 1020489-13-7](/img/structure/B6580130.png)
1-methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-3-carboxamide
Overview
Description
1-Methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-1H-pyrazole-3-carboxamide (MMTPC) is a novel compound of pyrazole carboxamide that has recently been studied for its potential applications in scientific research. MMTPC is a small molecule that is composed of nitrogen, carbon, and sulfur atoms and has a molecular weight of 285.3 g/mol. It has been found to be a potent inhibitor of protein kinase C (PKC) and has been used in various studies to investigate the role of PKC in various physiological processes.
Scientific Research Applications
Antimicrobial Activity
Thiazoles have been extensively studied for their antimicrobial properties. The compound may exhibit antibacterial, antifungal, or antiviral effects. Researchers could investigate its efficacy against specific pathogens, such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi .
Anticancer Potential
Thiazole derivatives have shown promise as potential antitumor or cytotoxic agents. Investigating the impact of this compound on cancer cell lines could reveal its therapeutic potential in oncology .
Anti-Inflammatory Properties
Given the diverse biological activities associated with thiazoles, researchers might explore whether this compound exhibits anti-inflammatory effects. Understanding its impact on inflammatory pathways could be valuable for drug development .
Neuroprotective Effects
Thiazoles have been investigated for their neuroprotective properties. Researchers could assess whether this compound offers any benefits in preserving neuronal health or preventing neurodegenerative diseases .
Analgesic Activity
Exploring the analgesic potential of this compound could provide insights into its ability to alleviate pain. Preclinical studies could evaluate its effects on pain receptors and pain pathways .
Antioxidant Properties
Thiazoles are known for their antioxidant activity. Investigating whether this compound acts as a free radical scavenger could contribute to our understanding of its biological effects .
Diuretic Effects
Thiazoles have been studied as diuretic agents. Researchers might explore whether this compound affects renal function and fluid balance .
Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been found to inhibit cyclooxygenases (cox-1, cox-2) enzymes , which play a key role in the inflammatory response.
Biochemical Pathways
Thiazole derivatives have been found to affect the biochemical evaluation of malondialdehyde (mda), superoxide dismutase (sod), and glutathione peroxidase (gsh-px) from brain homogenate .
Pharmacokinetics
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.
Result of Action
Thiazole derivatives have been found to display potent antibacterial activity against both gram-negative and gram-positive bacteria .
Action Environment
The effectiveness of thiazole derivatives can be influenced by the presence of other agents, as seen in the case of hybrid antimicrobials that combine the effect of two or more agents .
properties
IUPAC Name |
1-methyl-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]pyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4OS/c1-10-3-5-11(6-4-10)13-9-21-15(16-13)17-14(20)12-7-8-19(2)18-12/h3-9H,1-2H3,(H,16,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZBQVAQWFDYNSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=NN(C=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-N-(4-(p-tolyl)thiazol-2-yl)-1H-pyrazole-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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